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Compound of Interest

Compound Name: 5-Hexen-2-one

Cat. No.: B094416

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hexen-2-one, a versatile bifunctional organic compound, serves as a valuable building block
in synthetic chemistry. Its ketone and terminal alkene functionalities offer dual points for
molecular elaboration, making it an attractive precursor for the synthesis of a variety of acyclic
and heterocyclic structures. This technical guide provides a comprehensive overview of the
commercial availability of 5-Hexen-2-one, including a survey of global suppliers, typical purity
levels, and packaging options. Furthermore, it delves into the synthetic utility of this compound
by providing a representative synthetic protocol and a general purification methodology.
Potential applications in drug discovery are highlighted through a discussion of its reactivity in
key organic transformations and a hypothesized interaction with a significant biological
signaling pathway.

Commercial Availability and Suppliers

5-Hexen-2-one is readily available from a multitude of chemical suppliers worldwide, catering
to both research and bulk quantity requirements. The compound is typically offered at purities
of 98% or higher, as determined by gas chromatography (GC).

Below is a summary of major suppliers and their typical offerings. Please note that pricing and
availability are subject to change and should be confirmed with the respective suppliers.
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. . . . Available
Supplier Region(s) Served Typical Purity .
Quantities
Sigma-Aldrich (Merck)  Global >99% 59, 254¢, 100 g[1]
Thermo Fisher 5 g, 20 mL, 25 g[2][3]
S Global 98%
Scientific [4]
TCI (Tokyo Chemical
Global >98.0% (GC) 5 g, 25 g[5][6][7]

Industry)

) - 2 g, 5 g (custom
Biosynth Global Not specified

quote)[8]

Santa Cruz - .

) Global Not specified Custom quantities[9]
Biotechnology
Chemos GmbH & Co. - ) )
KG Europe Not specified Inquire for details[10]
Pol-Aura Europe 98% Inquire for details[11]
Matrix Fine Chemicals  Europe Not specified Inquire for details[12]

Physicochemical Properties

Property

Value

CAS Number

109-49-9[13]

Molecular Formula

CeH100[13]

Molecular Weight 98.14 g/mol [13]

Appearance Colorless to light yellow liquid[2]
Boiling Point 128-129 °C (lit.)[1]

Density 0.847 g/mL at 25 °C (lit.)[1]

Refractive Index

n20/D 1.419 (lit.)[1]

Flash Point

24 °C (75.2 °F) - closed cup[1]
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Representative Synthesis Protocol

While numerous synthetic routes to 5-hexen-2-one exist, a common and illustrative approach
involves the alkylation of a 3-ketoester followed by decarboxylation. The following protocol is
adapted from a verified procedure for a structurally similar compound and serves as a
representative example.[14]

Reaction Scheme:

Ethyl Acetoacetate M) Sodium Enolate Allyl Bromide Ethyl 2-acetyl-4-pentenoate M) 5-Hexen-2-one

Click to download full resolution via product page

Caption: General synthesis scheme for 5-Hexen-2-one.

Materials:

Ethyl acetoacetate

e Sodium ethoxide (NaOEt)

¢ Absolute ethanol (EtOH)

e Allyl bromide

 Hydrochloric acid (HCI)

e Sodium chloride (NaCl)

¢ Anhydrous magnesium sulfate (MgSOQOa)

o Diethyl ether

Procedure:

» Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, a solution of sodium ethoxide in absolute ethanol is prepared. The flask is cooled in
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an ice bath, and ethyl acetoacetate is added dropwise with stirring to form the sodium
enolate.

 Alkylation: Allyl bromide is then added dropwise to the stirred solution. After the addition is
complete, the reaction mixture is gently refluxed for 2-3 hours to ensure complete alkylation.

o Work-up and Saponification: After cooling to room temperature, the solvent is removed under
reduced pressure. The residue is dissolved in water and extracted with diethyl ether to
remove any unreacted starting materials. The aqueous layer, containing the saponified
intermediate, is then acidified with dilute hydrochloric acid.

» Decarboxylation: The acidified aqueous solution is heated to induce decarboxylation, leading
to the formation of 5-hexen-2-one. The product may be isolated by steam distillation or
solvent extraction.

« Purification: The crude product is dried over anhydrous magnesium sulfate and purified by
fractional distillation under atmospheric pressure.

General Purification Protocol

For achieving high purity, particularly for applications in drug development and synthesis of
complex molecules, column chromatography is a standard and effective method.

Materials:

e Crude 5-Hexen-2-one
 Silica gel (230-400 mesh)

e Hexane

o Ethyl acetate

¢ Glass chromatography column
e Eluent reservoir

e Fraction collection tubes
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Procedure:

e Column Packing: A slurry of silica gel in a non-polar solvent (e.g., hexane) is prepared and
carefully poured into the chromatography column. The silica gel is allowed to settle, and the
column is flushed with the eluent (a mixture of hexane and ethyl acetate, with the polarity
optimized by thin-layer chromatography).

o Sample Loading: The crude 5-Hexen-2-one is dissolved in a minimal amount of the eluent
and carefully loaded onto the top of the silica gel bed.

o Elution: The eluent is passed through the column under gravity or with gentle positive
pressure.

» Fraction Collection: Fractions are collected sequentially and analyzed by thin-layer
chromatography to identify those containing the pure product.

o Solvent Removal: The fractions containing the pure 5-Hexen-2-one are combined, and the
solvent is removed under reduced pressure using a rotary evaporator to yield the purified
product.

Synthetic Utility and Potential Applications in Drug
Development

The dual functionality of 5-hexen-2-one makes it a versatile synthon for the construction of
more complex molecules. The terminal alkene can participate in a variety of reactions,
including hydroboration-oxidation, epoxidation, and ozonolysis, while the ketone functionality
allows for nucleophilic additions, alpha-functionalization, and condensation reactions.

Intramolecular Cyclization and the Robinson Annulation

A particularly powerful application of 5-hexen-2-one in the synthesis of cyclic compounds is its
potential use in intramolecular reactions. For instance, under appropriate conditions, the
enolate of 5-hexen-2-one can undergo an intramolecular Michael addition to the terminal
alkene, leading to the formation of a five-membered ring.

Furthermore, 5-hexen-2-one can serve as a key component in the Robinson annulation, a
classic and powerful method for the formation of six-membered rings. This reaction sequence
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involves a Michael addition followed by an intramolecular aldol condensation.[15][16][17] While
a specific protocol with 5-hexen-2-one as the Michael acceptor is not readily available in the
literature, the following workflow illustrates the logical steps for such a transformation with a
generic enolate donor.

Enolate Formation
(e.g., from a ketone with base)

5-Hexen-2-one

Nucleophilic Attack

Intramolecular
Enolate Formation

Cyclohexenone Derivative

1,5-Diketone Intermediate J

Intramolecular
Aldol Addition

Dehydration

Click to download full resolution via product page

Caption: Logical workflow for a Robinson annulation using 5-Hexen-2-one.

This powerful ring-forming strategy is widely used in the synthesis of steroids, terpenes, and
other natural products with significant biological activity, highlighting the potential of 5-hexen-2-
one as a valuable starting material in drug discovery programs.

Hypothesized Interaction with the Keap1-Nrf2 Signaling
Pathway

While direct evidence for the interaction of 5-hexen-2-one with specific biological pathways is
limited, its chemical structure suggests a potential for such interactions. The product of an
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intramolecular cyclization of 5-hexen-2-one would be a cyclopentenone derivative, a class of
compounds known to be reactive Michael acceptors.

The Keapl-Nrf2 signaling pathway is a critical regulator of cellular responses to oxidative
stress. Keapl contains reactive cysteine residues that can be modified by electrophiles,
leading to the release and activation of the transcription factor Nrf2. Nrf2 then promotes the
expression of antioxidant and cytoprotective genes.

It is hypothesized that a cyclized derivative of 5-hexen-2-one, as an a,3-unsaturated ketone,
could act as a Michael acceptor and covalently modify Keap1, thereby activating the Nrf2
pathway. This is a common mechanism for a number of small molecule activators of this
pathway, which are of interest in the development of therapies for diseases associated with
oxidative stress.

5-Hexen-2-one
Y

Covalent Modification

' Cyclopentenone ) (Michael Addition) \ Inhibition of Nrf2

Derivative Degradation

.

Antioxidant Transcription Cytoprotective
Response Elemen Gene Expression
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Caption: Hypothesized modulation of the Keap1-Nrf2 pathway by a cyclized derivative of 5-
Hexen-2-one.
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Conclusion

5-Hexen-2-one is a commercially accessible and synthetically versatile building block with
significant potential for applications in organic synthesis and drug discovery. Its dual reactivity
allows for a wide range of chemical transformations, including the construction of complex
cyclic systems. While further research is needed to fully elucidate its biological activities, its
chemical properties suggest that it and its derivatives are promising candidates for the
development of novel therapeutic agents. This guide provides a foundational resource for
researchers interested in exploring the utility of 5-Hexen-2-one in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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